Cas no 2196444-68-3 (1-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]prop-2-en-1-one
• CAS No: 2196444-68-3
• MF: C₁₂H₁₄FN₃O
• MW: 235.257465839386
• CID: 5410660
• PubChem ID: 132317596
• Update Time: 2025-10-31

1-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-Fluoro-2-pyridinyl)-1-piperazinyl]-2-propen-1-one
• EN300-7525395
• 1-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]prop-2-en-1-one
• Z3488634437
• AKOS034007533
• 2196444-68-3

• Inchi： 1S/C12H14FN3O/c1-2-11(17)15-6-8-16(9-7-15)12-10(13)4-3-5-14-12/h2-5H,1,6-9H2
• InChI Key： IQMXMHBVRSUXJC-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1N1CCN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 235.11209024g/mol
• Monoisotopic Mass: 235.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 415.1±45.0 °C(Predicted)
• pka: 6.00±0.29(Predicted)

Additional information on 1-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]prop-2-en-1-one

1-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]prop-2-en-1-one: A Promising Compound in Medicinal Chemistry

1-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]prop-2-en-1-one (CAS No. 2196444-68-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as FPP, is characterized by its combination of a piperazine ring and a fluorinated pyridine moiety, which imparts it with distinct pharmacological properties.

The synthesis of 1-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]prop-2-en-1-one involves several steps, including the formation of the piperazine ring and the introduction of the fluorinated pyridine group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, making it more accessible for further research and development.

In terms of its biological activity, 1-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]prop-2-en-1-one has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been found to effectively inhibit the activity of certain kinases, which are crucial targets in the treatment of cancer and inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of FPP to selectively inhibit the activity of a specific kinase involved in tumor growth. The researchers demonstrated that this compound effectively reduced the proliferation of cancer cells in vitro and showed significant antitumor effects in animal models. These findings suggest that 1-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]prop-2-en-1-one could be a valuable lead compound for the development of new anticancer drugs.

Beyond its potential as an anticancer agent, FPP has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties and its ability to modulate immune responses. Preclinical studies have indicated that this compound can reduce inflammation and improve symptoms in models of autoimmune diseases such as rheumatoid arthritis.

The pharmacokinetic properties of 1-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]prop-2-en-1-one have also been extensively studied. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. The compound is well-absorbed orally and has a reasonable half-life, making it suitable for once-daily dosing regimens.

In addition to its pharmacological properties, the safety profile of FPP has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile further supports its potential for clinical development.

The ongoing research on 1-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]prop-2-en-1-one is focused on optimizing its structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its target proteins. These efforts aim to refine the structure of FPP to improve its binding affinity and reduce off-target effects.

In conclusion, 1-[4-(3-fluoropyridin-2-y l)piperazin - 1 - yl ] prop - 2 - en - 1 - one (CAS No. 2196444 - 68 - 3) represents a promising compound with diverse therapeutic potential. Its unique structural features, combined with favorable pharmacological and safety profiles, make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new applications and optimize its properties, paving the way for potential clinical use in treating various diseases.